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Compound of Interest

Compound Name: 3'-Hydroxy Repaglinide

Essential Safety and Handling Guide for 3'-
Hydroxy Repaglinide

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for handling 3'-Hydroxy Repaglinide in a laboratory setting. The following
procedures are designed to ensure the safety of personnel and the integrity of research by
minimizing exposure and contamination.

Hazard Identification and Classification

3'-Hydroxy Repaglinide is a metabolite of Repaglinide, an active pharmaceutical ingredient
(API). While one Safety Data Sheet (SDS) for a deuterated version describes it as a
"pharmaceutical related compound of unknown potency,” another SDS for 3'-Hydroxy
Repaglinide provides specific GHS classifications.[1][2] It is classified as:

o Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[2]
o Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[2]

» Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[2]
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The toxicological properties of 3'-Hydroxy Repaglinide have not been fully investigated.[3]
Therefore, it should be handled with care, assuming it may have potent physiological effects.

Physical and Chemical Properties

Property Value Source

Chemical Formula C27H36N205 [2][4][5][6]
Molecular Weight 468.59 g/mol [2][4]5][6]
Appearance White to off-white solid MedChemExpress

Powder: -20°C for 2 years. In
Storage Conditions DMSO: 2 weeks at 4°C, 6 [7]
months at -80°C.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving 3'-Hydroxy Repaglinide
to determine the appropriate level of PPE. The following table outlines the minimum
recommended PPE.
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PPE Category Specification Rationale

Chemical-resistant gloves
Hand Protection (e.g., nitrile). Gloves must be To prevent skin contact.

inspected prior to use.

) Tightly fitting safety goggles To protect eyes from splashes
Eye Protection o _
with side-shields. or dust.

A dedicated lab coat or gown,
] worn fully buttoned. Fire/flame To protect skin and clothing
Body Protection ) ] ] o
resistant and impervious from contamination.

clothing is recommended.

A NIOSH-approved respirator
may be necessary for
procedures that could ) )
, _ To prevent inhalation of the
Respiratory Protection generate dust or aerosols. The
) compound.
type of respirator should be
selected based on the risk

assessment.

Operational Plan: Safe Handling Procedures

4.1. Engineering Controls:

» Ventilation: All handling of solid 3'-Hydroxy Repaglinide should be performed in a certified
chemical fume hood, biological safety cabinet, or a ventilated balance enclosure to minimize
inhalation exposure.

» Containment: For procedures with a higher risk of aerosol generation, consider using a glove
box or other closed-system transfer methods.

4.2. Procedural Steps for Handling Solid Compound:

o Preparation: Before handling, ensure the work area is clean and uncluttered. Assemble all
necessary equipment and materials.

e Donning PPE: Put on all required PPE as outlined in the table above.
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» Weighing: If weighing the solid, do so within a ventilated enclosure. Use a dedicated spatula
and weighing paper.

 Dissolving: If preparing a solution, add the solvent to the solid slowly to avoid splashing. Cap
the container securely before mixing.

» Post-Handling: After handling, decontaminate the work surface with an appropriate solvent
(e.g., 70% ethanol) and dispose of all contaminated disposables as hazardous waste.

o Doffing PPE: Remove PPE in the correct order to avoid self-contamination (gloves first, then
gown, then eye protection). Wash hands thoroughly with soap and water after removing
gloves.

4 .3. First-Aid Measures:

« If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center
or doctor immediately for treatment advice.[1]

« If on Skin: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a doctor.[1]

e If in Eyes: Rinse with pure water for at least 15 minutes. Consult a doctor.[1]

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Call a physician if symptoms develop or persist.[1]

Disposal Plan
5.1. Waste Segregation:

 All solid waste contaminated with 3'-Hydroxy Repaglinide (e.g., gloves, weighing paper,
pipette tips) must be collected in a dedicated, clearly labeled hazardous waste container.

 Liquid waste containing 3'-Hydroxy Repaglinide should be collected in a separate, labeled
hazardous waste container. Do not pour down the drain.

5.2. Disposal Method:
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* Excess and expired materials, as well as contaminated waste, should be offered to a
licensed hazardous material disposal company.[1]

« Incineration in a facility equipped with an afterburner and scrubber is a potential disposal
method.[1]

+ Ensure that all federal, state, and local regulations regarding the disposal of this material are
followed.[1]

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling 3'-Hydroxy Repaglinide.

Risk Assessment

Start: Handling 3'-Hydroxy Repaglinide

Will the procedure generate dust or aerosols?
%lo Ns

PPE Selection

Standard PPE:
- Nitrile Gloves
- Safety Goggles
- Lab Coat

Enhanced PPE:
- Standard PPE
- Respiratory Protection (e.g., N95 or higher)

Proceed with Experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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